Cas no 1805985-68-5 (5-(Difluoromethyl)-2-fluoro-3-nitropyridine-4-methanol)

• Product Name: 5-(Difluoromethyl)-2-fluoro-3-nitropyridine-4-methanol
• CAS No: 1805985-68-5
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4805851
• Update Time: 2023-08-18

5-(Difluoromethyl)-2-fluoro-3-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-3-nitropyridine-4-methanol

• Inchi： 1S/C7H5F3N2O3/c8-6(9)3-1-11-7(10)5(12(14)15)4(3)2-13/h1,6,13H,2H2
• InChI Key： LMLXHYSLXQQXKR-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C=1CO)[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.8
• Topological Polar Surface Area: 78.9